5-(Chloromethyl)-3-oxo-1,2-oxazole-2(3H)-carbonyl chloride

• CAS No.: 88918-36-9
• Molecular Formula: C5H3Cl2NO3
• Molecular Weight: 195.98 g/mol
• IUPAC Name: 5-(chloromethyl)-3-oxo-1,2-oxazole-2-carbonyl chloride
• InChI: InChI=1S/C5H3Cl2NO3/c6-2-3-1-4(9)8(11-3)5(7)10/h1H,2H2
• InChI Key: WMQQCFSHXGRBDV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(ON(C1=O)C(=O)Cl)CCl

Description

5-(Chloromethyl)-3-oxo-1,2-oxazole-2(3H)-carbonyl chloride is a useful research compound. Its molecular formula is C5H3Cl2NO3 and its molecular weight is 195.98 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 673 mg of 5-chloromethyl-3-hydroxyisoxazole, 19 ml of benzene and about 1 ml of liquified phosgene was stirred at room temperature for 5 hours. At the end of this time, the excess phosgene and the solvent were distilled off, giving 900 mg (yield 100% of theory) of the title compound, in the form of a colourless oil having a refractive index, nD24 =1.5391.